![molecular formula C19H16O5 B2561991 (Z)-methyl 4-((6-methoxy-4-methyl-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate CAS No. 904503-65-7](/img/structure/B2561991.png)
(Z)-methyl 4-((6-methoxy-4-methyl-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate
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Description
(Z)-methyl 4-((6-methoxy-4-methyl-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate is a useful research compound. Its molecular formula is C19H16O5 and its molecular weight is 324.332. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Polyunsaturated Constituents
A study demonstrates the synthesis of polyunsaturated constituents of phenolic lipids, showcasing the application of complex organic synthesis techniques. This research highlights the compound's role in creating polyunsaturated phenolic lipid derivatives, essential for studying lipid-based bioactive molecules (Tyman & Visani, 1997).
Reactions with 3‐oxo‐2,3‐dihydrobenzofuran
Another study focuses on the reactions of 3‐oxo‐2,3‐dihydrobenzofuran with similar compounds, leading to the synthesis of pyran derivatives. These reactions are critical for the development of new organic compounds with potential applications in drug development and material science (Mérour & Cossais, 1991).
Renewable PET Production
Research into the production of biobased terephthalic acid precursors for renewable PET (polyethylene terephthalate) uses the compound in catalytic processes. This study showcases its application in creating more sustainable materials for industrial use (Pacheco et al., 2015).
Building Blocks for Prostanoids
A study on the synthesis of chiral 7-oxabicyclo[2.2.1]heptane building blocks for prostanoids indicates the compound's significance in medicinal chemistry, particularly in creating bioactive molecules with potential pharmaceutical applications (Valiullina et al., 2019).
Nitroxide-Mediated Photopolymerization
The application in nitroxide-mediated photopolymerization processes, where the compound acts as a photoiniferter, demonstrates its utility in polymer chemistry. This research contributes to developing new polymerization techniques with potential industrial applications (Guillaneuf et al., 2010).
Properties
IUPAC Name |
methyl 4-[(Z)-(6-methoxy-4-methyl-3-oxo-1-benzofuran-2-ylidene)methyl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16O5/c1-11-8-14(22-2)10-15-17(11)18(20)16(24-15)9-12-4-6-13(7-5-12)19(21)23-3/h4-10H,1-3H3/b16-9- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONJRVJPNFHWLCZ-SXGWCWSVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC2=C1C(=O)C(=CC3=CC=C(C=C3)C(=O)OC)O2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=CC2=C1C(=O)/C(=C/C3=CC=C(C=C3)C(=O)OC)/O2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.